Cas no 14488-45-0 (Propylamine Hydroiodide)

• Product Name: Propylamine Hydroiodide
• CAS No: 14488-45-0
• MF: C₃H₁₀IN
• MW: 187.022673130035
• CID: 3162530
• PubChem ID: 253662121
• Update Time: 2025-10-23

Propylamine Hydroiodide Chemical and Physical Properties

Names and Identifiers

• Propylamine Hydroiodide
• Greatcell Solar®
• Propanamine hydriodide
• Propylammonium Iodide
• n-Propylammonium iodide
• propan-1-amine:hydroiodide
• P2212
• Propan-1-amine hydroiodide
• propan-1-amine;hydroiodide
• 14488-45-0
• MFCD28384151
• T71779
• SCHEMBL25274573
• CS-0203559
• SCHEMBL377568
• AS-85742
• 808-205-4

• MDL： MFCD28384151
• Inchi： 1S/C3H9N.HI/c1-2-3-4;/h2-4H2,1H3;1H
• InChI Key： GIAPQOZCVIEHNY-UHFFFAOYSA-N
• SMILES： I.NCCC

Computed Properties

• Exact Mass: 186.98580g/mol
• Monoisotopic Mass: 186.98580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Melting Point: 190 °C

Propylamine Hydroiodide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on Propylamine Hydroiodide

Propylamine Hydroiodide (CAS No. 14488-45-0): An Overview and Recent Advances

Propylamine Hydroiodide (CAS No. 14488-45-0) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is a salt formed by the reaction of propylamine and hydroiodic acid, and it has gained attention for its unique properties and potential uses in both academic research and industrial processes.

The chemical structure of Propylamine Hydroiodide consists of a propylamine molecule (C₃H₉N) and an iodide ion (I^-). The propylamine group is a primary amine with a three-carbon alkyl chain, which imparts specific reactivity and solubility characteristics to the compound. The iodide ion, on the other hand, contributes to the compound's ionic nature, making it highly soluble in water and polar solvents.

In pharmaceutical research, Propylamine Hydroiodide has been explored for its potential as an intermediate in the synthesis of various drugs. Its amine functionality can participate in a wide range of chemical reactions, such as acylation, alkylation, and condensation reactions. These reactions are crucial in the development of new pharmaceuticals, particularly those targeting specific biological pathways or receptors.

Recent studies have highlighted the role of Propylamine Hydroiodide in the synthesis of novel compounds with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Propylamine Hydroiodide-derived intermediates were used to synthesize a series of compounds with potent anti-inflammatory properties. These compounds showed promising results in preclinical trials, indicating their potential for further development as therapeutic agents.

In addition to its applications in pharmaceuticals, Propylamine Hydroiodide has found use in materials science. Its ability to form stable complexes with various metal ions makes it valuable in the preparation of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. A recent study published in the Journal of Materials Chemistry A reported the synthesis of MOFs using Propylamine Hydroiodide-based ligands, which exhibited enhanced stability and gas adsorption capacity compared to traditional MOFs.

The synthetic versatility of Propylamine Hydroiodide also extends to its use as a catalyst or reagent in organic synthesis. Its amine functionality can act as a nucleophile or base, facilitating various organic transformations. For example, a study published in the Tetrahedron Letters described the use of Propylamine Hydroiodide as a catalyst in the Michael addition reaction, which is a key step in the synthesis of complex organic molecules.

In environmental chemistry, Propylamine Hydroiodide has been investigated for its role in the degradation of pollutants. Research has shown that it can be used to enhance the efficiency of photocatalytic processes for breaking down organic contaminants in water. A study published in the Journal of Hazardous Materials demonstrated that Propylamine Hydroiodide-mediated photocatalysis effectively reduced the concentration of toxic organic compounds in wastewater samples.

The safety and handling of Propylamine Hydroiodide are important considerations for its practical applications. While it is generally stable under normal conditions, it should be stored away from strong oxidizing agents and heat sources to prevent decomposition or unwanted reactions. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, Propylamine Hydroiodide (CAS No. 14488-45-0) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an invaluable reagent and intermediate in pharmaceutical research, materials science, organic synthesis, and environmental chemistry. Ongoing research continues to uncover new uses and potential benefits of this compound, solidifying its importance in modern scientific endeavors.